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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

Essential Safety and Handling Guide for
Dichlorodifluoromethane

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for handling Dichlorodifluoromethane (CFC-12) in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and mitigate risks associated with this liquefied compressed gas.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to prevent exposure and injury when handling
Dichlorodifluoromethane. The selection of PPE depends on the potential for exposure.

Eye Protection:

e For gas handling, eye protection is not strictly required but is recommended.
 For liquid handling, wear splash-resistant safety goggles.[1]

o Contact lenses should not be worn.[1]

e An emergency eye wash fountain should be readily accessible in the immediate work area.

[1][2]

Skin Protection:
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» For gas handling, protective clothing is not required.[1]

» For liquid handling, wear appropriate protective, cold-insulating clothing to prevent frostbite.
[1][3] Symptoms of frostbite include a change in skin color to white or grayish-yellow, and the
pain may quickly subside.[4]

Hand Protection:

e Protective gloves are necessary to prevent frostbite from contact with the liquid or rapidly
expanding gas.[4]

Respiratory Protection:

» Respiratory protection is crucial in areas with inadequate ventilation or during accidental
releases.[5] The type of respirator depends on the concentration of
Dichlorodifluoromethane in the air.

Occupational Exposure Limits

Adherence to established occupational exposure limits is mandatory to prevent adverse health

effects.
Agency Time-Weighted Average (TWA)
1000 ppm (4950 mg/m3) over an 8-hour
OSHA PEL _
workshift[2][6][7][8][9]
1000 ppm (4950 mg/m3) over a 10-hour
NIOSH REL _
workshift[2][6][7][9]
1000 ppm (4950 mg/m3) over an 8-hour
ACGIH TLV

workshift[2][5]

Respirator Recommendations

The following table outlines the appropriate respiratory protection based on the concentration
of Dichlorodifluoromethane.
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Concentration

Respirator Type (NIOSH/OSHA)

Up to 10,000 ppm

Any supplied-air respirator (SAR).[1][6][10]

Up to 15,000 ppm

Any SAR operated in a continuous-flow mode.
Any self-contained breathing apparatus (SCBA)
with a full facepiece.[1][6][10]

Emergency or unknown concentrations (IDLH

Any SCBA with a full facepiece operated in a
pressure-demand or other positive-pressure
mode. Any SAR with a full facepiece operated in

a pressure-demand or other positive-pressure

conditions) ) o ) N
mode in combination with an auxiliary self-
contained positive-pressure breathing
apparatus.[6][7]
Any air-purifying, full-facepiece respirator (gas
Escape mask) with a chin-style, front- or back-mounted

organic vapor canister.[6][7]

IDLH: Immediately Dangerous to Life and Health. The IDLH for Dichlorodifluoromethane is

15,000 ppm.[2]

Handling and Storage Procedures

Proper handling and storage are essential to prevent accidental releases and ensure a safe

working environment.

Handling:

Use only in well-ventilated areas.[1]

Avoid breathing the gas.[1][5]

[11]

Read and understand the Safety Data Sheet (SDS) before use.[5]

Do not eat, drink, or smoke in areas where Dichlorodifluoromethane is handled.[1][2][9]
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e Wash hands thoroughly after handling.[1][5][9][11]

e Use a suitable hand truck for moving cylinders.[5][11] Cylinders should be protected from
physical damage; do not drag, roll, slide, or drop them.[5][11]

e Use equipment rated for cylinder pressure.[5][11]

o A backflow prevention device should be used in the piping.[5][11]

e Do not open the valve until the cylinder is connected to the appropriate equipment.[5][11]
o Close the valve after each use and when the cylinder is empty.[5][11]

Storage:

e Store in a cool, dry, and well-ventilated area away from direct sunlight.[2][5][11]

e Cylinder temperatures should not exceed 52°C (125°F).[2][5][11]

e Cylinders should be stored upright and firmly secured to prevent them from falling.[5][11]
o Keep the valve protection cap in place.[5]

o Store away from incompatible materials such as chemically-active metals (e.g., sodium,
potassium, calcium, powdered aluminum, zinc, and magnesium).[2][6][7][10]

Emergency and Disposal Plans

Accidental Release Measures:

o Evacuate: Immediately evacuate personnel from the affected area.[2][5]

e Ventilate: Increase ventilation to the area of the leak to disperse the gas.[2][12]

o Stop the Leak: If it can be done without risk, stop the flow of gas.[2][5][12] If the leak is from
a cylinder and cannot be stopped, move the cylinder to a safe, open-air location and allow it
to empty.[2]

o Personal Protection: Do not enter the area without appropriate respiratory protection.[5]
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e Environmental Precautions: Prevent the gas from entering sewers, waterways, soil, or air in
large quantities.[5] Inform the relevant authorities if significant environmental pollution
occurs.[5]

First Aid:

 Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.
Seek immediate medical attention.[8]

o Skin Contact (Frostbite): Immerse the affected area in warm water.[2] DO NOT attempt to
remove frozen clothing from frostbitten areas.[8] Seek medical attention.

e Eye Contact (Liquid): Immediately flush the eyes with large amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[2][8] Seek immediate medical
attention.[2][8]

Disposal Plan: The disposal of Dichlorodifluoromethane must comply with all environmental
protection and waste disposal regulations.

» Licensed Disposal: Dispose of surplus and non-recyclable products through a licensed waste
disposal contractor.[11]

« Incineration: Controlled incineration with flue gas scrubbing is a potential disposal method.
[12][13] Care must be taken to ensure complete combustion to prevent the formation of
phosgene. An acid scrubber is necessary to remove the resulting halo acids.[12]

e Recycling: Consider recycling as a preferred option for used refrigerant.[14][15] There are
companies that will purchase used Dichlorodifluoromethane for recycling.[15]

» Containers: Do not puncture or incinerate empty containers as they may retain product
residue and can be hazardous.[5][11] Empty cylinders should be returned to the supplier.[11]

Dichlorodifluoromethane Handling Workflow
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Caption: Workflow for the safe handling of Dichlorodifluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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